Cas no 2351201-93-7 (methyl 2-(3-amino-4H-1,2,4-triazol-4-yl)acetate)

• Product Name: methyl 2-(3-amino-4H-1,2,4-triazol-4-yl)acetate
• CAS No: 2351201-93-7
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 6363425
• PubChem ID: 165752274
• Update Time: 2025-05-21

methyl 2-(3-amino-4H-1,2,4-triazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2351201-93-7
• methyl 2-(3-amino-4H-1,2,4-triazol-4-yl)acetate
• EN300-37101923

• Inchi： 1S/C5H8N4O2/c1-11-4(10)2-9-3-7-8-5(9)6/h3H,2H2,1H3,(H2,6,8)
• InChI Key： AYPDFNIBAQCIIB-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=NN=C1N)=O

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83Ų

Additional information on methyl 2-(3-amino-4H-1,2,4-triazol-4-yl)acetate

Methyl 2-(3-Amino-4H-1,2,4-Triazol-4-Yl)Acetate: A Comprehensive Overview

Methyl 2-(3-amino-4H-1,2,4-triazol-4-yl)acetate, also known by its CAS number 2351201-93-7, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of organic compounds known as triazoles, which are widely recognized for their versatile properties and potential uses in fields such as agriculture, pharmaceuticals, and materials science. The structure of this compound consists of a triazole ring substituted with an amino group and an acetate ester group, making it a unique derivative with distinct chemical and biological characteristics.

The triazole ring in methyl 2-(3-amino-4H-1,2,4-triazol-4-yl)acetate is a key feature that contributes to its reactivity and stability. Triazoles are heterocyclic aromatic compounds containing three nitrogen atoms in the ring structure. The presence of the amino group (-NH₂) further enhances the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions or hydrogen bonding interactions. The acetate ester group (-OAc) adds to the compound's solubility properties and its potential for use in biological systems.

Recent studies have highlighted the importance of methyl 2-(3-amino-4H-1,2,4-triazol-4-yl)acetate in the development of new agrochemicals. Researchers have explored its role as a fungicide and plant growth regulator. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits potent antifungal activity against various plant pathogens, making it a promising candidate for crop protection applications. Its ability to inhibit fungal growth without causing significant harm to plants suggests that it could be an eco-friendly alternative to traditional chemical pesticides.

In addition to its agricultural applications, methyl 2-(3-amino-4H-1,2,4-triazol-4-yl)acetate has shown potential in the pharmaceutical industry. Scientists have investigated its role as a building block for synthesizing bioactive molecules with therapeutic properties. For example, research published in Organic Process Research & Development highlighted the use of this compound as an intermediate in the synthesis of novel anticancer agents. Its ability to form stable bonds with other functional groups makes it a valuable precursor in drug discovery programs.

The synthesis of methyl 2-(3-amino-4H-1,2,4-triazol-4-yl)acetate involves a multi-step process that typically begins with the preparation of the triazole ring system. One common method involves the reaction of an appropriate amine with an aldehyde or ketone under specific conditions to form the triazole intermediate. Subsequent functionalization steps are then carried out to introduce the amino and acetate groups into the molecule. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, methyl 2-(3-amino-4H-1,2,4-triazol-4-y acetate has been evaluated for its biodegradability and environmental impact. Studies conducted under simulated environmental conditions indicate that this compound undergoes rapid degradation under aerobic conditions due to its susceptibility to microbial action. This property is particularly important for its application in agrochemicals and other environmentally sensitive industries.

In conclusion, methyl 2-(3-amino -tri azole-acet ate) has emerged as a versatile compound with diverse applications across multiple industries. Its unique chemical structure provides opportunities for innovative uses in agriculture,pharmaceuticals, and materials science.Recent research has further expanded our understanding of its properties and potential uses.CAS No. 2351201 -93 -7 serves as a reference identifier for this compound within scientific literature.Methyl< strong>triazole strong>< strong>acet ate strong> derivatives like this one continue to be at the forefront of chemical innovation.